Cas no 151695-58-8 (Benzoic acid,2-amino-3-methyl-, 3-oxetanyl ester)

Benzoic acid,2-amino-3-methyl-, 3-oxetanyl ester structure
151695-58-8 structure
Product Name:Benzoic acid,2-amino-3-methyl-, 3-oxetanyl ester
CAS No:151695-58-8
MF:C11H13NO3
MW:207.225823163986
CID:99464
PubChem ID:45089792
Update Time:2025-04-18

Benzoic acid,2-amino-3-methyl-, 3-oxetanyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-amino-3-methyl-, 3-oxetanyl ester
    • Benzoic acid, 2-amino-3-methyl-, 3-oxetanyl ester (9CI)
    • 151695-58-8
    • SCHEMBL9387290
    • 3-Oxetanyl 2-amino-3-methylbenzoate
    • oxetan-3-yl 2-amino-3-methylbenzoate
    • Inchi: 1S/C11H13NO3/c1-7-3-2-4-9(10(7)12)11(13)15-8-5-14-6-8/h2-4,8H,5-6,12H2,1H3
    • InChI Key: XQRWAQOSHXIXSC-UHFFFAOYSA-N
    • SMILES: O1CC(C1)OC(C1C=CC=C(C)C=1N)=O

Computed Properties

  • Exact Mass: 207.08959
  • Monoisotopic Mass: 207.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 61.55
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